Cas no 842955-79-7 (2-bromo-n-(5-methyl-1,3,4-thiadiazol-2-yl)propanamide)
2-bromo-n-(5-methyl-1,3,4-thiadiazol-2-yl)propanamide Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-N-(5-methyl-[1,3,4]thiadiazol-2-yl)-propionamide
- 2-bromo-N-(5-methyl-1,3,4-thiadiazol-2-yl)propanamide
- BAS 01008034
- STK231323
- BB 0217241
- ST50243917
- 2-bromo-N-(5-methyl(1,3,4-thiadiazol-2-yl))propanamide
- 2-bromo-n-(5-methyl-1,3,4-thiadiazol-2-yl)propanamide
-
- Inchi: 1S/C6H8BrN3OS/c1-3(7)5(11)8-6-10-9-4(2)12-6/h3H,1-2H3,(H,8,10,11)
- InChI Key: NFWBHFQTVSOEAT-UHFFFAOYSA-N
- SMILES: BrC(C)C(NC1=NN=C(C)S1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 180
- Topological Polar Surface Area: 83.1
2-bromo-n-(5-methyl-1,3,4-thiadiazol-2-yl)propanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B194486-100mg |
2-bromo-n-(5-methyl-1,3,4-thiadiazol-2-yl)propanamide |
842955-79-7 | 100mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B194486-500mg |
2-bromo-n-(5-methyl-1,3,4-thiadiazol-2-yl)propanamide |
842955-79-7 | 500mg |
$ 340.00 | 2022-06-07 | ||
| TRC | B194486-1g |
2-bromo-n-(5-methyl-1,3,4-thiadiazol-2-yl)propanamide |
842955-79-7 | 1g |
$ 550.00 | 2022-06-07 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1401614-50mg |
2-Bromo-N-(5-methyl-1,3,4-thiadiazol-2-yl)propanamide |
842955-79-7 | 98% | 50mg |
¥1764.00 | 2024-07-28 |
2-bromo-n-(5-methyl-1,3,4-thiadiazol-2-yl)propanamide Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on 2-bromo-n-(5-methyl-1,3,4-thiadiazol-2-yl)propanamide
Professional Introduction to 2-bromo-n-(5-methyl-1,3,4-thiadiazol-2-yl)propanamide (CAS No. 842955-79-7)
2-bromo-n-(5-methyl-1,3,4-thiadiazol-2-yl)propanamide is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique molecular structure and potential biological activities. This compound, identified by the CAS number 842955-79-7, has garnered attention due to its role in the development of novel therapeutic agents. The presence of a bromine substituent and a thiadiazole ring in its structure imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry and drug discovery.
The molecular structure of 2-bromo-n-(5-methyl-1,3,4-thiadiazol-2-yl)propanamide consists of a propanamide backbone linked to a substituted thiadiazole moiety. The thiadiazole ring is a well-known pharmacophore found in numerous bioactive molecules, exhibiting a wide range of biological activities including antimicrobial, antiviral, and anti-inflammatory properties. The addition of a bromine atom at the 2-position enhances the reactivity of the molecule, making it a versatile building block for further chemical modifications.
In recent years, there has been increasing interest in thiadiazole derivatives due to their potential applications in medicinal chemistry. Studies have shown that compounds containing the thiadiazole scaffold can interact with various biological targets, leading to therapeutic effects. For instance, research has demonstrated the efficacy of certain thiadiazole derivatives in inhibiting enzymes involved in cancer cell proliferation and inflammation. The compound 2-bromo-n-(5-methyl-1,3,4-thiadiazol-2-yl)propanamide is being explored as a precursor for synthesizing novel molecules with enhanced pharmacological properties.
The synthesis of 2-bromo-n-(5-methyl-1,3,4-thiadiazol-2-yl)propanamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The bromination step is particularly critical, as it determines the reactivity and subsequent functionalization possibilities of the molecule. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve efficient and selective bromination. These methods not only improve the overall yield but also minimize side reactions, resulting in a more pure final product.
The biological activity of 2-bromo-n-(5-methyl-1,3,4-thiadiazol-2-yl)propanamide has been studied in various preclinical models. Preliminary findings suggest that this compound exhibits promising antimicrobial properties against certain resistant strains of bacteria. Additionally, its interaction with specific enzymes has been investigated for potential anti-inflammatory effects. These findings are supported by computational studies that predict favorable binding affinities between the compound and target proteins. Such studies provide valuable insights into the mechanism of action and help guide further development efforts.
In the context of drug discovery, the versatility of 2-bromo-n-(5-methyl-1,3,4-thiadiazol-2-yl)propanamide makes it an attractive candidate for designing new therapeutic agents. By modifying its chemical structure through further functionalization or derivatization, researchers can tailor its biological activity to specific therapeutic needs. For example, introducing additional substituents at strategic positions could enhance its solubility or improve its metabolic stability. Such modifications are essential for developing drug candidates that meet stringent pharmacokinetic requirements.
The role of computational chemistry in optimizing the properties of 2-bromo-n-(5-methyl-1,3,4-thiadiazol-2-yl)propanamide cannot be overstated. Molecular modeling techniques allow researchers to predict how different structural modifications will affect the compound's biological activity and pharmacokinetic profile. By simulating interactions between the compound and biological targets at an atomic level, scientists can identify optimal modifications before conducting expensive experimental trials. This approach not only accelerates the drug discovery process but also reduces costs associated with trial-and-error experimentation.
The future prospects for 2-bromo-n-(5-methyl-1,3,4-thiadiazol-2-yl)propanamide in pharmaceutical research are promising. Ongoing studies aim to elucidate its mechanism of action and explore new applications in treating various diseases. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area. As our understanding of molecular interactions continues to grow,so too will our ability to design effective therapeutic agents based on compounds like this one.
In conclusion,2-bromo-n-(5-methyl-1,3,4-thiadiazol-2-yi)propanamide (CAS No.842955—79—7)
842955-79-7 (2-bromo-n-(5-methyl-1,3,4-thiadiazol-2-yl)propanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)